Cas no 1250301-40-6 (2-(1,2,3,4-Tetrahydronaphthalen-1-yloxy)acetamide)

• Product Name: 2-(1,2,3,4-Tetrahydronaphthalen-1-yloxy)acetamide
• CAS No: 1250301-40-6
• MF: C₁₂H₁₅NO₂
• MW: 205.253003358841
• CID: 5700044
• PubChem ID: 55207240
• Update Time: 2023-10-14

2-(1,2,3,4-Tetrahydronaphthalen-1-yloxy)acetamide Chemical and Physical Properties

Names and Identifiers

• AKOS006221520
• Z852768290
• 1250301-40-6
• EN300-189344
• 2-(1,2,3,4-tetrahydronaphthalen-1-yloxy)acetamide
• CID 55207240
• Acetamide, 2-[(1,2,3,4-tetrahydro-1-naphthalenyl)oxy]-
• 2-(1,2,3,4-Tetrahydronaphthalen-1-yloxy)acetamide

• Inchi： 1S/C12H15NO2/c13-12(14)8-15-11-7-3-5-9-4-1-2-6-10(9)11/h1-2,4,6,11H,3,5,7-8H2,(H2,13,14)
• InChI Key： YVAYBTGUQJGJJT-UHFFFAOYSA-N
• SMILES： O(CC(N)=O)C1C2C=CC=CC=2CCC1

Computed Properties

• Exact Mass: 205.110278721g/mol
• Monoisotopic Mass: 205.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 52.3Ų

Experimental Properties

• Density: 1.15±0.1 g/cm3(Predicted)
• Boiling Point: 395.3±35.0 °C(Predicted)
• pka: 15.47±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Tetralins Tetralins
• Solvents and Organic Chemicals Organic Compounds Benzenoids Tetralins